Cas no 1864063-79-5 (Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride)
![Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride structure](https://ossimg.kuujia.com/scimg/1864500/1864063-79-5x500.png)
1864063-79-5 structure
Product Name:Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride
CAS No:1864063-79-5
MF:C9H18ClNO2S
MW:239.762720584869
CID:5702020
PubChem ID:72716542
Update Time:2023-10-14
Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride
- AKOS026746930
- methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate hydrochloride
- 1864063-79-5
- methyl2-[(piperidin-3-ylmethyl)sulfanyl]acetatehydrochloride
- methyl 2-(piperidin-3-ylmethylsulfanyl)acetate;hydrochloride
- EN300-241407
- F2167-0572
- Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride
-
- Inchi： 1S/C9H17NO2S.ClH/c1-12-9(11)7-13-6-8-3-2-4-10-5-8;/h8,10H,2-7H2,1H3;1H
- InChI Key： ITHKMGXEPPWDHY-UHFFFAOYSA-N
- SMILES： Cl.S(CC(=O)OC)CC1CNCCC1
Computed Properties
- Exact Mass: 239.0746777g/mol
- Monoisotopic Mass: 239.0746777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 164
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6Ų
Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M292136-100mg |
methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride |
1864063-79-5 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M292136-500mg |
methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride |
1864063-79-5 | 500mg |
$ 455.00 | 2022-06-04 | ||
| TRC | M292136-1g |
methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride |
1864063-79-5 | 1g |
$ 680.00 | 2022-06-04 | ||
| Enamine | EN300-241407-0.05g |
methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate hydrochloride |
1864063-79-5 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-241407-0.1g |
methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate hydrochloride |
1864063-79-5 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-241407-0.25g |
methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate hydrochloride |
1864063-79-5 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-241407-0.5g |
methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate hydrochloride |
1864063-79-5 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-241407-1.0g |
methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate hydrochloride |
1864063-79-5 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-241407-2.5g |
methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate hydrochloride |
1864063-79-5 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-241407-5.0g |
methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate hydrochloride |
1864063-79-5 | 95% | 5.0g |
$2028.0 | 2024-06-19 |
Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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